Cas no 896833-18-4 (1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine)

1-{2-Methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine is a heterocyclic compound featuring a fused pyrazoloquinazoline core with a piperidine substituent. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzyme inhibition. The presence of both aromatic (phenyl) and aliphatic (piperidine) moieties enhances its binding versatility, while the methyl group at the 2-position may influence metabolic stability. This compound's rigid polycyclic framework suggests favorable selectivity in biological interactions. Its synthetic accessibility and modifiable functional groups make it a candidate for further derivatization in drug discovery, particularly for applications requiring high-affinity molecular recognition.

1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine structure

896833-18-4 structure

Product Name:1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine

CAS No:896833-18-4

MF:C₂₂H₂₆N₄

MW:346.468644618988

CID:5424970

Update Time:2025-05-19

1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine Chemical and Physical Properties

Names and Identifiers

- 2-methyl-3-phenyl-9-piperidin-1-yl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazoline
- Pyrazolo[5,1-b]quinazoline, 5,6,7,8-tetrahydro-2-methyl-3-phenyl-9-(1-piperidinyl)-
- 1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine
- Inchi： 1S/C22H26N4/c1-16-20(17-10-4-2-5-11-17)21-23-19-13-7-6-12-18(19)22(26(21)24-16)25-14-8-3-9-15-25/h2,4-5,10-11H,3,6-9,12-15H2,1H3
- InChI Key： XMHRXABPUGTWSP-UHFFFAOYSA-N
- SMILES： N1=C2C(CCCC2)=C(N2CCCCC2)N2N=C(C)C(C3=CC=CC=C3)=C12

1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3348-0401-2μmol	1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine	896833-18-4	90%+	2μmol	$57.0	2023-08-20
Life Chemicals	F3348-0401-5μmol	1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine	896833-18-4	90%+	5μmol	$63.0	2023-08-20
Life Chemicals	F3348-0401-10μmol	1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine	896833-18-4	90%+	10μmol	$69.0	2023-08-20
Life Chemicals	F3348-0401-20μmol	1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine	896833-18-4	90%+	20μmol	$79.0	2023-08-20
Life Chemicals	F3348-0401-1mg	1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine	896833-18-4	90%+	1mg	$54.0	2023-08-20
Life Chemicals	F3348-0401-2mg	1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine	896833-18-4	90%+	2mg	$59.0	2023-08-20
Life Chemicals	F3348-0401-3mg	1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine	896833-18-4	90%+	3mg	$63.0	2023-08-20
Life Chemicals	F3348-0401-4mg	1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine	896833-18-4	90%+	4mg	$66.0	2023-08-20
Life Chemicals	F3348-0401-5mg	1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine	896833-18-4	90%+	5mg	$69.0	2023-08-20
Life Chemicals	F3348-0401-10mg	1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine	896833-18-4	90%+	10mg	$79.0	2023-08-20

1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine Related Literature

1. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Additional information on 1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine

1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine (CAS No: 896833-18-4)

The compound 1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine (CAS No: 896833-18-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrazoloquinazolines, which are known for their unique structural properties and diverse applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of pyrazoloquinazoline derivatives in the development of novel therapeutic agents. The pyrazolo[3,2-b]quinazoline core of this compound is a fused bicyclic system that exhibits remarkable stability and bioavailability. The presence of a piperidine group further enhances its pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

The synthesis of 1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring its suitability for both laboratory and industrial applications.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory effects against various enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The methyl and phenyl substituents on the pyrazoloquinazoline ring contribute significantly to its selectivity and efficacy.

Moreover, the piperidine moiety plays a crucial role in modulating the compound's solubility and permeability across cellular membranes. This makes it an ideal candidate for targeted drug delivery systems, where precise control over drug release is essential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

In conclusion, 1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine (CAS No: 896833-18